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Key Chemical and Pharmacological Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nvp-adw742

CAS No.: 475488-23-4

Cat. No.: S548342

The table below summarizes the core quantitative data for NVP-ADW742:

Property Description / Value

Molecular Weight  453.58 g/mol [1]

CAS No. 475488-23-4 [1]

Chemical C2sH31Ns0 [1]

Formula

Primary Target IGF-1R (ICs0 = 0.17 uM) [1]

Selectivity >16-fold more potent against IGF-1R than Insulin Receptor (InsR) [1]

Other Targets Minimal activity against HER2, PDGFR, VEGFR-2, Bcr-Abl, c-Kit (ICso >5 uM) [1]

In Vivo Efficacy 10 mg/kg (twice daily) significantly inhibits tumor growth in mouse xenograft
models [1]

Experimental Protocols and Applications

NVP-ADW?742 has been validated in various experimental models, with detailed methodologies for key

assays provided below.
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Cellular Kinase Activity Assay (IGF-1R Autophosphorylation)

This protocol measures the compound's ability to inhibit cellular IGF-1R activation [1].

e Cell Line: NWT-21 cells.
e Procedure:
o Seed cells in 96-well plates and grow to 70-80% confluency.
o Starve cells in 0.5% FCS medium for 24 hours.
o Pre-incubate with increasing concentrations of NVP-ADW742 for 90 minutes.
o Stimulate with IGF-I (10 ng/mL) for 10 minutes at 37°C.
o Lyse cells and transfer lysates to ELISA plates pre-coated with IGF-1R capture antibody.
o Detect phosphotyrosine levels using an alkaline phosphatase (AP)-labeled anti-
phosphotyrosine antibody and a luminescent substrate.
¢ Measurement: Luminescence is measured, and the ICso value is calculated.

Cell Proliferation and Viability Assay (MTT Assay)

This method is used to determine the anti-proliferative effects of NVP-ADW?742 [1].

e Cell Lines: Various cancer cell lines (e.g., multiple myeloma, medulloblastoma, small cell lung
cancer).

e Procedure:
o Expose cells to various concentrations of NVP-ADW742 (dissolved in DMSO) for 48 hours.
o Assess cell survival using MTT or CCK-8 assay Kkits.
o Data Analysis: The ICso for proliferation is calculated from the dose-response curve. For instance, in
Daoy medulloblastoma cells, the reported ICso is 11.12 pmol/L [2].

Analysis of Apoptosis and Cell Cycle

This protocol assesses the induction of programmed cell death and cell cycle changes [2] [3].

e Method: Fluorescence-Activated Cell Sorting (FACS) analysis.

e Staining: Use reagents for Annexin V (apoptosis) and Propidium lodide (cell cycle).
e Procedure:

o Treat cells with NVP-ADW?742 alone or in combination with other agents (e.g., Temozolomide,
Etoposide).
o Harvest cells, stain, and analyze using a flow cytometer.
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e Application: This method demonstrated that combining NVP-ADW?742 with Temozolomide increased
apoptosis in Daoy cells from 16.18% to 23.20% [2].

Mechanism of Action and Signaling Pathway

NVP-ADW?742 exerts its effects by specifically inhibiting the IGF-1R tyrosine kinase. The following

diagram illustrates the core signaling pathway disrupted by this inhibitor.
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The diagram above shows that NVP-ADW742 blocks IGF-1R activation, thereby inhibiting downstream
PI3K/Akt and MAPK signaling pathways, which are critical for cell survival and growth [2] [4] [5].

Synergistic Drug Combinations

Research shows that NVP-ADW?742 can sensitize cancer cells to standard chemotherapeutic agents. The

experimental workflow for testing these combinations is outlined below.
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The synergistic effect of NVP-ADW?742 with other drugs has been demonstrated across different cancers:
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e With Temozolomide: In Daoy medulloblastoma cells, NVP-ADW742 (2 umol/L) decreased the ICso
of Temozolomide from 452.12 ymol/L to 256.81 pmol/L and enhanced apoptosis [2].

¢ With Etoposide/Carboplatin: NVP-ADW742 synergistically enhanced sensitivity in Small Cell Lung
Cancer (SCLC) cell lines, promoting apoptosis [3].

e With STI571 (Imatinib): In SCLC cells with active SCF/Kit autocrine loops, the combination of NVP-
ADW?742 and STI571 was superior to either agent alone [5].

Formulation and Storage for Experimental Use

For in vitro and in vivo work, proper preparation of NVP-ADW742 is critical.

e Solubility: Soluble in DMSO (up to 22 mg/mL or 48.5 mM) and Ethanol (20 mg/mL). It is insoluble in
water [1].

¢ In Vivo Formulation Example: A validated formulation for animal studies is 5% DMSO, 40%
PEG300, 5% Tween-80, and 50% ddHz0, yielding a clear solution with a concentration of 1.100
mg/mL (2.43 mM) [1].

e Storage: Upon receipt, store the product as directed by the supplier. Use fresh, dry DMSO for
solubility, as moisture absorption can reduce solubility [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Key Chemical and Pharmacological Data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548342#nvp-adw742-sdf-file]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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